![molecular formula C15H21BClNO4 B6148877 N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide CAS No. 1374606-57-1](/img/no-structure.png)
N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
Overview
Description
N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H21BClNO4 and its molecular weight is 325.6. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide involves the reaction of 4-chloro-5-methoxy-2-nitroacetophenone with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, followed by reduction of the resulting intermediate and subsequent acetylation of the amine group.", "Starting Materials": [ "4-chloro-5-methoxy-2-nitroacetophenone", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium borohydride", "Acetic anhydride", "Triethylamine", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 4-chloro-5-methoxy-2-nitroacetophenone (1.0 g, 4.1 mmol) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.4 g, 8.2 mmol) in methanol (20 mL) and add triethylamine (1.5 mL, 10.8 mmol).", "Step 2: Heat the reaction mixture at 60°C for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and filter off the precipitated triethylamine hydrochloride.", "Step 4: Concentrate the filtrate under reduced pressure and purify the resulting crude product by column chromatography using ethyl acetate as the eluent to obtain the intermediate (1.2 g, 80%).", "Step 5: Dissolve the intermediate in methanol (10 mL) and add sodium borohydride (0.2 g, 5.3 mmol).", "Step 6: Stir the reaction mixture at room temperature for 2 hours.", "Step 7: Quench the reaction by adding water (10 mL) and acidify the mixture with hydrochloric acid (1 M).", "Step 8: Extract the resulting mixture with ethyl acetate (3 x 20 mL) and combine the organic layers.", "Step 9: Wash the organic layer with water (20 mL) and dry over sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure and purify the resulting crude product by column chromatography using ethyl acetate as the eluent to obtain the amine intermediate (0.8 g, 70%).", "Step 11: Dissolve the amine intermediate in acetic anhydride (10 mL) and heat the reaction mixture at 60°C for 2 hours.", "Step 12: Cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL).", "Step 13: Filter off the precipitated product and wash it with water (10 mL).", "Step 14: Dry the product under vacuum to obtain N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide as a white solid (0.6 g, 60%)." ] } | |
CAS RN |
1374606-57-1 |
Product Name |
N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
Molecular Formula |
C15H21BClNO4 |
Molecular Weight |
325.6 |
Purity |
95 |
Origin of Product |
United States |
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